5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C17H20N6/c1-3-14-10-17(21-13(2)20-14)23-8-6-22(7-9-23)16-5-4-15(11-18)19-12-16/h4-5,10,12H,3,6-9H2,1-2H3
• InChI Key: ASJXXFXHZNXYGA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C)N2CCN(CC2)C3=CN=C(C=C3)C#N
• Molecular Formula: C17H20N6
• Molecular Weight: 308.4 g/mol

Description

5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile (5-EPPC) is a small organic molecule that has been studied extensively in recent years due to its potential as a therapeutic agent. 5-EPPC has been found to possess a range of biological activities, including anti-cancer, anti-inflammatory, antifungal, and antiviral properties. It has also been used in the synthesis of various other compounds.

Scientific Research Applications

5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile has been studied extensively in recent years due to its potential as a therapeutic agent. It has been found to possess a range of biological activities, including anti-cancer, anti-inflammatory, antifungal, and antiviral properties. It has also been used in the synthesis of various other compounds.

Mechanism of Action

Target of Action

Similar compounds have been identified as potent src/abl kinase inhibitors . Src/Abl kinases are proteins that play a crucial role in cell growth and division, and their inhibition can lead to the prevention of cancer cell proliferation .

Mode of Action

Based on its structural similarity to other src/abl kinase inhibitors, it can be inferred that it likely binds to these kinases, inhibiting their activity and thus preventing the signaling pathways that lead to cell proliferation .

Biochemical Pathways

By inhibiting these kinases, the compound could potentially disrupt these pathways, leading to a halt in cell proliferation .

Result of Action

As a potential src/abl kinase inhibitor, it could potentially lead to a decrease in cancer cell proliferation .

Advantages and Limitations for Lab Experiments

The use of 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable and non-toxic. In addition, its biological effects can be easily studied in cell culture and animal models. However, there are some limitations to its use in laboratory experiments. For example, its mechanism of action is not yet fully understood, and it may be difficult to study its effects in certain types of cells or organisms.

Future Directions

Given the potential of 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile as a therapeutic agent, there are a number of potential future directions for research. These include further investigation into its mechanism of action, as well as the development of more effective delivery systems for 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile. Additionally, further research into the biochemical and physiological effects of 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile could lead to the development of new therapeutic agents. Finally, further research into the synthesis of 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile could lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile can be synthesized using a number of different methods, including the Biginelli reaction and the Knoevenagel condensation. The Biginelli reaction is a three-component reaction that involves the condensation of an aldehyde, an acid, and an α-keto ester to form a pyrimidine derivative. The Knoevenagel condensation is a two-component reaction in which an aldehyde and a ketone are combined to form an α-hydroxy ketone. In both cases, 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile can be synthesized by reacting the appropriate starting materials in the presence of an acid catalyst.